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2-(diethylamino)-N-[(6Z,12Z)-2-[[2-(diethylamino)acetyl]amino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide 2-(diethylamino)-N-[(6Z,12Z)-2-[[2-(diethylamino)acetyl]amino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide
Brand Name: Vulcanchem
CAS No.: 130189-72-9
VCID: VC21331707
InChI: InChI=1S/C38H42N6O2/c1-5-43(6-2)25-35(45)39-29-19-21-33-31(23-29)37(27-15-11-9-12-16-27)42-34-22-20-30(40-36(46)26-44(7-3)8-4)24-32(34)38(41-33)28-17-13-10-14-18-28/h9-24H,5-8,25-26H2,1-4H3,(H,39,45)(H,40,46)/b37-31-,38-32-,41-33?,41-38?,42-34?,42-37?
SMILES: CCN(CC)CC(=O)NC1=CC2=C(N=C3C=CC(=CC3=C(N=C2C=C1)C4=CC=CC=C4)NC(=O)CN(CC)CC)C5=CC=CC=C5
Molecular Formula: C38H42N6O2
Molecular Weight: 614.8 g/mol

2-(diethylamino)-N-[(6Z,12Z)-2-[[2-(diethylamino)acetyl]amino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide

CAS No.: 130189-72-9

Cat. No.: VC21331707

Molecular Formula: C38H42N6O2

Molecular Weight: 614.8 g/mol

* For research use only. Not for human or veterinary use.

2-(diethylamino)-N-[(6Z,12Z)-2-[[2-(diethylamino)acetyl]amino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide - 130189-72-9

Specification

CAS No. 130189-72-9
Molecular Formula C38H42N6O2
Molecular Weight 614.8 g/mol
IUPAC Name 2-(diethylamino)-N-[(6Z,12Z)-2-[[2-(diethylamino)acetyl]amino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide
Standard InChI InChI=1S/C38H42N6O2/c1-5-43(6-2)25-35(45)39-29-19-21-33-31(23-29)37(27-15-11-9-12-16-27)42-34-22-20-30(40-36(46)26-44(7-3)8-4)24-32(34)38(41-33)28-17-13-10-14-18-28/h9-24H,5-8,25-26H2,1-4H3,(H,39,45)(H,40,46)/b37-31-,38-32-,41-33?,41-38?,42-34?,42-37?
Standard InChI Key LAUZCPKQBUPOML-UHFFFAOYSA-N
Isomeric SMILES CCN(CC(=O)NC1=C/C/2=C(/N=C3/C(=C(\N=C2C=C1)/C4=CC=CC=C4)/C=C(C=C3)NC(=O)CN(CC)CC)\C5=CC=CC=C5)CC
SMILES CCN(CC)CC(=O)NC1=CC2=C(N=C3C=CC(=CC3=C(N=C2C=C1)C4=CC=CC=C4)NC(=O)CN(CC)CC)C5=CC=CC=C5
Canonical SMILES CCN(CC)CC(=O)NC1=CC2=C(N=C3C=CC(=CC3=C(N=C2C=C1)C4=CC=CC=C4)NC(=O)CN(CC)CC)C5=CC=CC=C5

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